![molecular formula C15H14BrN3O3 B4405406 N'-(5-bromo-2-ethoxybenzoyl)nicotinohydrazide](/img/structure/B4405406.png)
N'-(5-bromo-2-ethoxybenzoyl)nicotinohydrazide
Overview
Description
N'-(5-bromo-2-ethoxybenzoyl)nicotinohydrazide, also known as BENA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BENA is a hydrazide derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of N'-(5-bromo-2-ethoxybenzoyl)nicotinohydrazide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of various enzymes involved in cancer cell growth and proliferation. It may also act as an antioxidant and reduce oxidative stress in cells. Additionally, this compound has been shown to modulate the immune response by regulating the production of cytokines and other immune modulators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis through various mechanisms. This compound has also been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases. In vivo studies have shown that this compound modulates the immune response and may have potential as an immunomodulatory agent.
Advantages and Limitations for Lab Experiments
The advantages of using N'-(5-bromo-2-ethoxybenzoyl)nicotinohydrazide in lab experiments include its potential as a therapeutic agent in various fields of scientific research, its ability to inhibit the growth of cancer cells and induce apoptosis, and its neuroprotective effects. However, the limitations of using this compound in lab experiments include its limited solubility in water, its potential toxicity at high concentrations, and the need for further studies to fully understand its mechanism of action.
Future Directions
For research on N'-(5-bromo-2-ethoxybenzoyl)nicotinohydrazide include further studies to understand its mechanism of action, optimization of synthesis methods to increase yield and purity, and in vivo studies to assess its potential as a therapeutic agent in various fields of scientific research. Additionally, further studies are needed to assess the toxicity and safety of this compound at various concentrations.
Scientific Research Applications
N'-(5-bromo-2-ethoxybenzoyl)nicotinohydrazide has been studied for its potential as a therapeutic agent in various fields of scientific research, including oncology, neurology, and immunology. In oncology, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, this compound has been studied for its neuroprotective effects and potential as a treatment for neurodegenerative diseases. In immunology, this compound has been shown to modulate the immune response and may have potential as an immunomodulatory agent.
properties
IUPAC Name |
N'-(5-bromo-2-ethoxybenzoyl)pyridine-3-carbohydrazide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrN3O3/c1-2-22-13-6-5-11(16)8-12(13)15(21)19-18-14(20)10-4-3-7-17-9-10/h3-9H,2H2,1H3,(H,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPSYKMIJLVFFLT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Br)C(=O)NNC(=O)C2=CN=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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